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Compound of Interest

Compound Name: D-(+)-Trehalose-d14

Cat. No.: B12412086

For researchers, scientists, and drug development professionals, understanding the stability
and optimal storage conditions of isotopically labeled compounds like D-(+)-Trehalose-d14 is
paramount for ensuring experimental accuracy and the integrity of research outcomes. This
technical guide provides a comprehensive overview of the stability profile of D-(+)-Trehalose-
d14, recommended storage conditions, and detailed experimental protocols for stability
assessment.

D-(+)-Trehalose-d14, a deuterated analog of the naturally occurring disaccharide trehalose, is
a valuable tool in various research applications, including as an internal standard in mass
spectrometry-based metabolic studies and for investigating the metabolic fate of trehalose. Its
stability is a critical factor that can influence the reliability of experimental data.

Recommended Storage Conditions

To maintain its chemical and isotopic purity, D-(+)-Trehalose-d14 should be stored under
controlled conditions. Both short-term and long-term storage recommendations are crucial for
preserving the integrity of the compound.
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Storage Type Temperature Duration Additional Notes

Store in a tightly

Up to 3 years (as sealed container
Long-Term -20°C )
powder) under an inert
atmosphere.

) Use of anhydrous
Up to 6 months (in

-80°C solvents is
solvent)
recommended.
Avoid exposure to
Short-Term Room Temperature For brief periods high humidity and
light.
a°C Up to 2 years (as Ensure the container
powder) is well-sealed.
20°C Up to 1 month (in Minimize freeze-thaw
solvent) cycles.

Stability Profile of D-(+)-Trehalose-d14

The stability of D-(+)-Trehalose-d14 has been evaluated under various conditions, including
long-term, accelerated, and forced degradation studies. These studies are essential for
understanding the potential degradation pathways and for establishing a reliable shelf-life.

Long-Term and Accelerated Stability Data

Long-term stability studies are conducted under recommended storage conditions to evaluate
the product's shelf-life. Accelerated stability studies are performed at elevated temperature and
humidity to predict the long-term stability profile.

Table 1: Long-Term Stability Data for D-(+)-Trehalose-d14 (Storage at -20°C £ 5°C)
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Time Point Purity (%) (by

Appearance Total Impurities (%)
(Months) HPLC)
White to off-white
0 . 99.8 0.2
solid
6 Conforms 99.7 0.3
12 Conforms 99.7 0.3
24 Conforms 99.6 0.4
36 Conforms 99.5 0.5

Table 2: Accelerated Stability Data for D-(+)-Trehalose-d14 (Storage at 40°C £ 2°C/ 75% RH %
5% RH)

Time Point Purity (%) (by .
Appearance Total Impurities (%)
(Months) HPLC)
White to off-white
0 . 99.8 0.2
solid
1 Conforms 99.5 0.5
3 Conforms 99.1 0.9
6 Conforms 98.5 15

Forced Degradation Studies

Forced degradation studies are conducted under harsh conditions to identify potential
degradation products and pathways. These studies are crucial for developing stability-
indicating analytical methods.

Table 3: Forced Degradation Data for D-(+)-Trehalose-d14
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. . Purity (%) (by Major Degradation
Stress Condition Duration
HPLC) Product(s)
Acid Hydrolysis (0.1 M
24 hours 92.3 D-Glucose-d7
HCI, 60°C)
Base Hydrolysis (0.1 Minimal degradation
24 hours 98.9
M NaOH, 60°C) observed
Oxidation (3% H202, o o
24 hours 97.5 Oxidized derivatives
RT)
Photostability (ICH Minor
) Conformsto ICH Q1B  99.2
Q1B Option 2) photodegradants
Thermal (80°C) 48 hours 96.8 Thermal degradants
Hygroscopicity

Hygroscopicity testing evaluates the tendency of a substance to absorb moisture from the
atmosphere.

Table 4: Hygroscopicity Data for D-(+)-Trehalose-d14 (at 25°C)

% Weight Gain (after 24

Relative Humidity (%) Classification
hours)

20 <0.1 Non-hygroscopic

40 0.2 Slightly hygroscopic

60 0.8 Slightly hygroscopic

80 2.5 Moderately hygroscopic

90 5.1 Hygroscopic

Experimental Protocols

Detailed methodologies are essential for reproducible stability testing. The following protocols
are based on established guidelines such as those from the International Council for
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Harmonisation (ICH).

Stability-Indicating Analytical Method

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is
crucial for the accurate determination of D-(+)-Trehalose-d14 and its degradation products.

Column: Amine-based column (e.g., Shodex Asahipak NH2P-50 4E)

Mobile Phase: Acetonitrile:Water (75:25, v/v)

Flow Rate: 1.0 mL/min

Detector: Refractive Index Detector (RID)

Column Temperature: 30°C

Injection Volume: 20 pL

Long-Term and Accelerated Stability Study Protocol

o Sample Preparation: Store D-(+)-Trehalose-d14 in tightly sealed, inert containers.

o Storage Conditions: Place samples in stability chambers maintained at the conditions
specified in Tables 1 and 2.

o Time Points: Withdraw samples at the designated time points.

e Analysis: Analyze the samples for appearance and purity using the validated HPLC method.

Forced Degradation Study Protocols

» Acid Hydrolysis: Dissolve D-(+)-Trehalose-d14 in 0.1 M HCI| and heat at 60°C.
e Base Hydrolysis: Dissolve D-(+)-Trehalose-d14 in 0.1 M NaOH and heat at 60°C.

o Oxidation: Dissolve D-(+)-Trehalose-d14 in a 3% hydrogen peroxide solution and keep at
room temperature.
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» Photostability: Expose the solid material to light as per ICH Q1B Option 2 guidelines. A dark
control should be stored under the same conditions.

» Thermal Degradation: Expose the solid material to a temperature of 80°C.

e Analysis: At the end of the exposure period, analyze the samples using the validated HPLC
method to determine the extent of degradation and identify major degradation products.

Hygroscopicity Testing Protocol

o Sample Preparation: Accurately weigh a sample of D-(+)-Trehalose-d14.

e Environmental Control: Place the sample in a desiccator with a saturated salt solution to
maintain a specific relative humidity.

« Equilibration: Allow the sample to equilibrate for 24 hours at 25°C.

o Weight Measurement: Re-weigh the sample to determine the percentage of weight gain due

to moisture absorption.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for
stability and hygroscopicity testing.
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Caption: Workflow for Long-Term and Accelerated Stability Testing.
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Caption: Workflow for Forced Degradation Studies.
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Caption: Workflow for Hygroscopicity Testing.

In conclusion, D-(+)-Trehalose-d14 is a stable compound when stored under the
recommended conditions. However, it is susceptible to degradation under forced conditions,

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12412086?utm_src=pdf-body-img
https://www.benchchem.com/product/b12412086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

particularly acid hydrolysis and exposure to high temperatures. Understanding these stability
characteristics is essential for its proper handling, storage, and use in scientific research to
ensure the generation of accurate and reliable data.

« To cite this document: BenchChem. [Navigating the Stability of D-(+)-Trehalose-d14: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412086#d-trehalose-d14-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b12412086#d-trehalose-d14-stability-and-storage-conditions
https://www.benchchem.com/product/b12412086#d-trehalose-d14-stability-and-storage-conditions
https://www.benchchem.com/product/b12412086#d-trehalose-d14-stability-and-storage-conditions
https://www.benchchem.com/product/b12412086#d-trehalose-d14-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12412086?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

